Cas no 943751-74-4 (tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate
• CAS No: 943751-74-4
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD21641992
• CID: 2817901
• Update Time: 2025-10-29

tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 4-(BOC-AMINOMETHYL)-1H-PYRIDIN-2-ONE
• tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate
• tert-butyl N-[(2-oxo-1H-pyridin-4-yl)methyl]carbamate
• P12941
• 4-(Boc-aminomethyl)-2-oxo-1,2-dihydropyridine
• tert-butyl (2-oxo-1,2-dihydropyridin-4-yl)methylcarbamate
• tert-butyl (2-oxo-1,2-dihydro-pyridin-4-ylmethyl)-carbamate

• MDL： MFCD21641992
• Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(15)13-7-8-4-5-12-9(14)6-8/h4-6H,7H2,1-3H3,(H,12,14)(H,13,15)
• InChI Key： CHIJXECSLGAEMZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CNC(C=1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 0.3
• Topological Polar Surface Area: 67.4

Additional information on tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate

tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate: A Comprehensive Overview

The compound with CAS No. 943751-74-4, commonly referred to as tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate, is a fascinating molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have shed light on its properties and functionalities, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of tert-butyl N-[(2-oxo-1,2-dihydropyridin-4-yl)methyl]carbamate is characterized by a dihydropyridine ring system, which is a well-known scaffold in organic chemistry. The dihydropyridine moiety is particularly significant due to its ability to undergo various transformations and reactions. The tert-butyl group attached to the molecule contributes to its stability and solubility properties, making it suitable for a wide range of applications.

Recent research has explored the potential of this compound in drug development. Its dihydropyridine core has been linked to bioactive properties, including anti-inflammatory and antioxidant activities. Studies published in reputable journals have demonstrated that derivatives of this compound exhibit promising results in preclinical models, suggesting its potential as a therapeutic agent. For instance, a 2023 study highlighted its ability to modulate cellular pathways involved in neurodegenerative diseases, making it a candidate for further investigation.

In the field of agrochemistry, tert-butyl N-[(2 oxo 1 2 dihydropyridin 4 yl)methyl]carbamate has shown promise as a plant growth regulator. Its ability to influence plant metabolism and enhance stress tolerance has been documented in several experiments. Researchers have found that when applied to crops under controlled conditions, this compound can improve yield and resistance to environmental stressors such as drought and salinity.

The synthesis of this compound involves a multi-step process that leverages modern organic chemistry techniques. Key steps include the formation of the dihydropyridine ring through cyclization reactions and the subsequent attachment of the tert-butyl group via carbamate formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemical production.

In addition to its practical applications, the study of tert-butyl N [(2 oxo 1 2 dihydropyridin 4 yl) methyl] carbamate has contributed to our understanding of molecular design principles. Its structure serves as a valuable model for exploring the relationship between molecular architecture and biological activity. By modifying substituents on the dihydropyridine ring or altering the tert-butyl group, researchers can tailor the compound's properties for specific purposes.

From an environmental perspective, the biodegradability and ecological impact of this compound are critical considerations. Recent studies have assessed its environmental fate and toxicity profiles, providing insights into its safety for use in agricultural and industrial settings. These findings underscore the importance of responsible handling and disposal practices to minimize any adverse effects on ecosystems.

In conclusion, CAS No. 943751 74 4 (tert butyl N [(2 oxo 1 2 dihydropyridin 4 yl) methyl] carbamate) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a valuable tool in drug discovery, agrochemistry, and materials science. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in both academic research and industrial innovation.